Cas no 1781422-87-4 (2-(3-bromo-2-methoxyphenyl)propanoic acid)

• Product Name: 2-(3-bromo-2-methoxyphenyl)propanoic acid
• CAS No: 1781422-87-4
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5969695
• PubChem ID: 68433171
• Update Time: 2025-08-04

2-(3-bromo-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methoxyphenyl)propanoic acid
• 1781422-87-4
• EN300-1938706
• SCHEMBL2899680

• Inchi： 1S/C10H11BrO3/c1-6(10(12)13)7-4-3-5-8(11)9(7)14-2/h3-6H,1-2H3,(H,12,13)
• InChI Key： MLTIXHVUXREYSF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(C(=O)O)C

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-bromo-2-methoxyphenyl)propanoic acid

Compound CAS No. 1781422-87-4: 2-(3-Bromo-2-Methoxyphenyl)Propanoic Acid

The compound with CAS No. 1781422-87-4, commonly referred to as 2-(3-bromo-2-methoxyphenyl)propanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a methoxy group and a propanoic acid moiety. The bromine atom at the 3-position of the phenyl ring and the methoxy group at the 2-position contribute to its distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-(3-bromo-2-methoxyphenyl)propanoic acid in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Researchers have demonstrated that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Moreover, its ability to modulate cellular signaling pathways associated with cancer progression has made it a promising candidate for targeted therapy.

In addition to its pharmacological applications, 2-(3-bromo-2-methoxyphenyl)propanoic acid has also been explored for its role in materials science. The compound's aromatic structure and functional groups make it an ideal building block for synthesizing advanced polymers and nanoparticles. Recent advancements in nanotechnology have leveraged this compound to develop biocompatible materials for drug delivery systems, where its bromine atom plays a critical role in enhancing stability and bioavailability.

From an environmental perspective, the degradation pathways of 2-(3-bromo-2-methoxyphenyl)propanoic acid have been extensively studied to assess its potential impact on ecosystems. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. However, further investigations are required to fully understand its long-term effects on aquatic and terrestrial ecosystems.

The synthesis of 2-(3-bromo-2-methoxyphenyl)propanoic acid involves a multi-step process that typically begins with the bromination of an aromatic precursor followed by methylation and carboxylation reactions. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In conclusion, CAS No. 1781422-87-4, or 2-(3-bromo-2-methoxyphenyl)propanoic acid, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in research, positions it as a key molecule in modern scientific innovation.